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Compound of Interest

Compound Name: SB 201076

Cat. No.: B1247066

Get Quote

Operational Guide: SB 201076 Proper Disposal Procedures

Executive Safety Directive
SB 201076 is a potent, halogenated metabolic inhibitor targeting ATP citrate-lyase (ACL). Due

to its biological activity and halogenated structure (dichlorophenyl moiety), it poses specific

environmental risks, particularly to aquatic ecosystems (WGK 3 classification).

Immediate Action Required:

Strict Prohibition: Under NO circumstances should SB 201076 (solid or solution) be

discharged into municipal drains or sinks.

Waste Stream: Segregate as Halogenated Organic Waste.

Spill Response: Do not use water to clean dry spills; use dry absorbent methods to prevent

environmental runoff.

Compound Profile & Hazard Identification
To ensure you are managing the correct inventory, verify the compound properties below. This

protocol applies to the active acid form (SB 201076) and its lactone prodrug (SB 204990).[1][2]
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[3][4]

Feature Technical Specification

Compound Name SB 201076

Target ATP Citrate-Lyase (ACL) Inhibitor

Chemical Class
Halogenated Organic Acid (contains

Dichlorophenyl group)

CAS Number
300801-52-9 (Active Acid) / 154566-12-8

(Prodrug)

Solubility
Soluble in DMSO (>20 mg/mL), Ethanol.[4]

Sparingly soluble in water.[4]

Key Hazard
WGK 3 (Severe Hazard to Waters); Potential

Reproductive Toxin.

Scientific Rationale for Disposal Method: SB 201076 contains a dichlorophenyl ring. When

disposing of chemical waste, the presence of halogen atoms (Chlorine, Fluorine, Bromine)

dictates the waste stream. Halogenated organics require specific high-temperature incineration

protocols to prevent the formation of hazardous byproducts (such as dioxins) during

destruction. Therefore, it must never be mixed with non-halogenated solvents (like pure

acetone or methanol waste) if your facility separates these streams.

Detailed Disposal Workflows
A. Solid Waste (Expired Powder & Contaminated Debris)
Applicability: Expired vials, weigh boats, contaminated gloves, and spill cleanup materials.

Containment: Place the original vial or contaminated debris into a clear, sealable

polyethylene bag (secondary containment).

Labeling: Affix a hazardous waste tag. Clearly mark:

"Solid Hazardous Waste"
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"Contains: SB 201076 (Halogenated Organic)"[1][4]

"Toxic / Environmental Hazard"

Disposal: Deposit into the facility's Solid Hazardous Waste Drum (typically destined for

incineration).

B. Liquid Waste (Stock Solutions)
Applicability: High-concentration stocks (typically in DMSO or Ethanol).

Solvent Verification: Confirm the solvent base (usually DMSO).

Segregation: Pour the solution into the Halogenated Organic Solvent Waste container.

Note: Even if the solvent (DMSO) is not halogenated, the solute (SB 201076) is.

Therefore, the entire mixture is classified as halogenated waste.

Rinsing: Triple rinse the empty vial with a small volume of Ethanol. Add these rinses to the

same Halogenated Waste container.

Vial Disposal: Deface the label on the empty, rinsed vial and dispose of it in the

Glass/Sharps container (or chemically contaminated glass bin, per local EHS rules).

C. Aqueous Waste (Cell Culture Media)
Applicability: Media containing dilute SB 201076 (µM concentrations).

Deactivation: Do not bleach. Bleach can react with organic amines or other media

components.

Collection: Collect all treated media in a dedicated Aqueous Hazardous Waste carboy.

Labeling: Mark as "Aqueous Waste with Trace Organics (SB 201076)."

Prohibition: Do not aspirate into vacuum traps connected to the building vacuum system

unless the trap is strictly vented and the liquid is collected for hazardous disposal, not drain

release.
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Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for segregating SB 201076 waste streams.
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Figure 1: Decision tree for segregating SB 201076 waste based on physical state and

concentration.

Emergency Procedures: Spill Management
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In the event of a spill, rapid containment is necessary to prevent surface contamination and

aerosolization.

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If the spill is

powder and outside a fume hood, use an N95 or P100 respirator.

Powder Spill:

Do NOT sweep (creates dust).

Cover with a damp paper towel (dampened with water or ethanol) to trap the powder.

Wipe up and place all materials into a sealable hazardous waste bag.

Liquid Spill:

Cover with an absorbent pad or vermiculite.

Wait for absorption (1-2 minutes).

Collect soaked material into the Solid Hazardous Waste bin.

Surface Decontamination: Wipe the area with 70% Ethanol followed by a detergent solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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